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Compound of Interest

Compound Name: Bryonamide B

Cat. No.: B3029228

CAS Number: 5942-25-6 Molecular Formula: C1oH13NOa

Bryonamide B, systematically known as 4-hydroxy-N-(2-hydroxyethyl)-3-methoxybenzamide,
is a chemical compound with limited available information in peer-reviewed scientific literature.
While its chemical structure and basic identifiers are established, a comprehensive
understanding of its biological activities, synthesis, and mechanism of action remains elusive
based on currently accessible data.

Physicochemical Data

A summary of the basic chemical properties of Bryonamide B is provided below.

Property Value Reference
CAS Number 5942-25-6 [1]
Molecular Formula C10H13NO4 [1]
Molecular Weight 211.21 g/mol [1]

4-hydroxy-N-(2-
Systematic Name hydroxyethyl)-3- [1]

methoxybenzamide

Synthesis and Biological Activity
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Despite targeted searches, no specific peer-reviewed studies detailing the synthesis or
comprehensive biological evaluation of Bryonamide B could be identified. Chemical suppliers
list the compound, indicating that it is available for research purposes, but do not provide data
on its biological properties.

Some sources anecdotally associate Bryonamide B with the plant Bryonia aspera. However,
extensive reviews of the chemical constituents of the Bryonia genus focus on cucurbitacins and
other classes of compounds, with no explicit mention of Bryonamide B.[2][3][4][5][6] Research
on Bryonia aspera has highlighted the cytotoxic and apoptogenic activities of its extracts,
primarily attributed to other constituent compounds.[3][5]

Searches for the systematic name, 4-hydroxy-N-(2-hydroxyethyl)-3-methoxybenzamide, and
related benzamide structures have yielded information on the biological activities of similar
compounds, which are often investigated for antimicrobial and anticancer properties.[7][8]
However, these studies do not specifically include or provide data for Bryonamide B.

Mechanism of Action

Due to the lack of dedicated biological studies, the mechanism of action for Bryonamide B has
not been elucidated. There are no available data to construct a signaling pathway or
experimental workflow diagram as requested.

Conclusion

The information publicly available on Bryonamide B is sparse and limited to its basic chemical
identity. There is a significant gap in the scientific literature regarding its synthesis, biological
activity, and mechanism of action. Therefore, it is not possible to provide an in-depth technical
guide with quantitative data, detailed experimental protocols, or visualizations of its biological
pathways at this time. Further research would be required to characterize this compound and
determine its potential utility for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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